Cas no 322764-97-6 (1H-Imidazole,1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-)

• Product Name: 1H-Imidazole,1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-
• CAS No: 322764-97-6
• MF: C₁₈H₁₄Cl₄N₂O
• MW: 416.12856054306
• CID: 301425
• PubChem ID: 6604385
• Update Time: 2025-04-19

1H-Imidazole,1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-
• 1H-Imidazole, 1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]- (9CI)
• CHEBI:83666
• Isoconazole, (R)-
• 1-[(2R)-2-[(2,6-dichlorobenzyl)oxy]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole
• UNII-14J833G08Q
• CHEMBL1327203
• SCHEMBL24534353
• Q27157073
• (R)-isoconazole
• NCGC00016800-01
• 1H-Imidazole, 1-((2R)-2-(2,4-dichlorophenyl)-2-((2,6-dichlorophenyl)methoxy)ethyl)-
• CAS-27523-40-6
• 322764-97-6
• 14J833G08Q

• Inchi： 1S/C18H14Cl4N2O/c19-12-4-5-13(17(22)8-12)18(9-24-7-6-23-11-24)25-10-14-15(20)2-1-3-16(14)21/h1-8,11,18H,9-10H2/t18-/m0/s1
• InChI Key： MPIPASJGOJYODL-SFHVURJKSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](CN1C=NC=C1)OCC1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 413.98632
• Monoisotopic Mass: 413.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27A^2

Experimental Properties

• PSA: 27.05